N-[5-[(2,6-difluorophenyl)sulfonylamino]pentyl]-2,3-dihydro-1,4-benzodioxin-6-sulfonamide

• Molecular Formula: C19H22F2N2O6S2
• Molecular Weight: 476.5 g/mol
• IUPAC Name: N-[5-[(2,6-difluorophenyl)sulfonylamino]pentyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C19H22F2N2O6S2/c20-15-5-4-6-16(21)19(15)31(26,27)23-10-3-1-2-9-22-30(24,25)14-7-8-17-18(13-14)29-12-11-28-17/h4-8,13,22-23H,1-3,9-12H2
• InChI Key: YRYMOQJJPIZJFQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)S(=O)(=O)NCCCCCNS(=O)(=O)C3=C(C=CC=C3F)F

Description

N-[5-[(2,6-difluorophenyl)sulfonylamino]pentyl]-2,3-dihydro-1,4-benzodioxin-6-sulfonamide is a sulfonamide.

Scientific Research Applications

Antibacterial and Anti-inflammatory Potential

• Compounds bearing the 1,4-benzodioxin ring, including variants of N-[5-[(2,6-difluorophenyl)sulfonylamino]pentyl]-2,3-dihydro-1,4-benzodioxin-6-sulfonamide, have demonstrated significant antibacterial activity. They have shown promise as therapeutic agents against various Gram-positive and Gram-negative bacterial strains (Abbasi et al., 2017). Additionally, these compounds have been noted for their inhibitory potential against lipoxygenase, an enzyme involved in inflammatory processes (Abbasi et al., 2016).

Enzyme Inhibition

• Derivatives of this compound have been evaluated for their inhibitory effects on enzymes such as α-glucosidase and acetylcholinesterase, indicating potential applications in managing diabetes and Alzheimer’s disease (Abbasi et al., 2019).

Antifungal and Antimicrobial Activities

• Some of these derivatives have also been shown to possess antifungal and antimicrobial activities. This is particularly true for compounds like 2-[(4-Chlorophenyl)sulfonylamino]-N-(un/substituted-phenyl)acetamides, which have been noted for their promising antibacterial and antifungal potential (Abbasi et al., 2020).

Potential in Cancer Therapy

• N-sulfonylamino acid derivatives, which include variants of the compound , have been identified as potent and highly selective inhibitors of type IV collagenase (MMP-9 and MMP-2). These enzymes are critical in tumor growth and metastasis, suggesting the potential of these derivatives in cancer treatment (Tamura et al., 1998).

Biofilm Inhibition

• Research on derivatives of N-[5-[(2,6-difluorophenyl)sulfonylamino]pentyl]-2,3-dihydro-1,4-benzodioxin-6-sulfonamide has demonstrated their ability to inhibit bacterial biofilms, particularly against Escherichia coli and Bacillus subtilis. This highlights their potential as antibacterial agents, especially considering their mild cytotoxicity (Abbasi et al., 2020).